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Compound of Interest

Compound Name: Ac-CoA Synthase Inhibitor1

Cat. No.: B1676095 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Ac-CoA Synthase Inhibitor1, a potent and reversible inhibitor of

acetate-dependent acetyl-CoA synthetase 2 (ACSS2).[1] Adherence to these protocols is

critical for minimizing exposure risk and maintaining experimental integrity.

Chemical and Physical Properties
A summary of the key quantitative data for Ac-CoA Synthase Inhibitor1 is presented below.

This information is essential for accurate preparation of solutions and for understanding the

compound's physical characteristics.
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Property Value Source

CAS Number 508186-14-9 [1][2][3]

Molecular Formula C₂₀H₁₈N₄O₂S₂ [2][3][4]

Molecular Weight 410.51 g/mol [2][3][4]

Appearance Yellow solid [2]

Purity ≥98% (HPLC) [2]

Solubility DMSO: 50 mg/mL [2]

Ethanol: 2 mg/mL (Sonication

recommended)
[4]

Storage Temperature Powder: -20°C for 3 years [4]

In solvent: -80°C for 1 year [4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin

contact, or eye contact. The required PPE varies depending on the laboratory activity.
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Activity Required PPE Best Practices

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Gown/Lab Coat•

Safety Goggles with Side

Shields• N95 or higher

Respirator

• Perform in a certified

chemical fume hood or

ventilated balance enclosure.•

Use anti-static weighing paper

and tools to minimize dust

generation.• Change gloves

immediately if contaminated.[5]

Solution Preparation and

Handling

• Double Nitrile Gloves•

Disposable Gown/Lab Coat•

Safety Goggles with Side

Shields

• Handle all solutions within a

chemical fume hood.• Avoid

splashing and aerosol

generation.• Ensure caps on

vials and tubes are securely

fastened.[5]

Cell Culture and In Vitro

Assays

• Nitrile Gloves• Lab Coat•

Safety Glasses

• Conduct all procedures in a

certified biological safety

cabinet (BSC).• Dispose of all

contaminated media and

consumables as chemical

waste.[5]

Experimental Protocols
Stock Solution Preparation (e.g., 10 mM in DMSO):

Pre-weighing Preparation: Before handling the solid compound, ensure all necessary PPE is

donned correctly. Prepare the workspace within a chemical fume hood.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of Ac-CoA Synthase Inhibitor1 powder.

Solubilization: Add the appropriate volume of DMSO to the tube to achieve the desired

concentration. For example, to prepare a 10 mM stock solution from 1 mg of the compound

(MW: 410.51), add approximately 243.6 µL of DMSO.
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Dissolution: Vortex the solution until the compound is completely dissolved. Gentle heating

or sonication may be required.[4]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for up to 3 months.[6]

General Handling and Disposal:

Handling: Avoid all personal contact, including inhalation of dust or aerosols.[7] For liquid

preparations, handle carefully to avoid the formation of aerosols.[7]

Hygiene: Wash hands thoroughly with soap and water after handling. Change work clothes

daily and whenever they are soiled with the compound.[8]

Spill Cleanup: In case of a spill, evacuate and secure the area. Wear appropriate PPE,

including respiratory protection. For solid spills, carefully sweep up the material to avoid dust

generation. For liquid spills, absorb with an inert material.[5]

Disposal: Dispose of all waste materials (including contaminated PPE) in accordance with

local, state, and federal regulations for chemical waste.

Operational Workflows
Visualizing the procedural steps for donning and doffing PPE is crucial for minimizing cross-

contamination and ensuring personal safety.
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Donning (Putting On) PPE

1. Gown/Lab Coat

2. Respirator (if required)

3. Goggles/Face Shield

4. Gloves

Click to download full resolution via product page

Sequential process for correctly putting on PPE.
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Doffing (Taking Off) PPE

1. Gloves

2. Gown/Lab Coat

3. Goggles/Face Shield

4. Respirator (if used)

Click to download full resolution via product page

Sequential process for safely removing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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